Cas no 2055896-92-7 (MC-Val-Cit-PAB-vinblastine)

• Product Name: MC-Val-Cit-PAB-vinblastine
• CAS No: 2055896-92-7
• MF: C₇₄H₉₇N₁₀O₁₅
• MW: 1366.62
• CID: 5052561
• PubChem ID: 139035078
• Update Time: 2024-11-08

MC-Val-Cit-PAB-vinblastine Chemical and Physical Properties

Names and Identifiers

• MC-Val-Cit-PAB-vinblastine
• 2055896-92-7
• CS-0102052
• AKOS040743587
• DA-55294
• HY-128902

• Inchi： InChI=1S/C74H96N10O15/c1-10-70(94)39-47-40-73(67(91)97-8,52-37-51-55(38-56(52)96-7)81(6)65-72(51)31-35-82-33-18-30-71(11-2,64(72)82)66(99-45(5)85)74(65,95)68(92)98-9)61-50(49-19-14-15-20-53(49)78-61)29-36-84(42-47,43-70)41-46-23-25-48(26-24-46)77-62(89)54(21-17-32-76-69(75)93)79-63(90)60(44(3)4)80-57(86)22-13-12-16-34-83-58(87)27-28-59(83)88/h14-15,18-20,23-28,30,37-38,44,47,54,60,64-66,78,94-95H,10-13,16-17,21-22,29,31-36,39-43H2,1-9H3,(H5-,75,76,77,79,80,86,89,90,93)/p+1/t47-,54-,60-,64-,65+,66+,70-,71+,72+,73-,74-,84-/m0/s1
• InChI Key： UIGOTWKBGXIMLH-OJDAQCFUSA-O
• SMILES： CCC1(CC2CC(C3=C(CC[N+](C2)(C1)CC4=CC=C(C=C4)NC(=O)C(CCCNC(=O)N)NC(=O)C(C(C)C)NC(=O)CCCCCN5C(=O)C=CC5=O)C6=CC=CC=C6N3)(C7=C(C=C8C(=C7)C91CCN2C9C(C=CC2)(C(C(C1N8C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O

Computed Properties

• Exact Mass: 1365.71348743g/mol
• Monoisotopic Mass: 1365.71348743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 99
• Rotatable Bond Count: 28
• Complexity: 3070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 331Ų